Cas no 1017-53-4 (amentoflavone)

amentoflavone structure
amentoflavone structure
Product Name:amentoflavone
CAS No:1017-53-4
MF:C30H18O10
MW:538.457929134369
CID:6764915
Update Time:2024-03-03

amentoflavone Chemical and Physical Properties

Names and Identifiers

    • ConMedNP.1558
    • Amenthoflavone
    • Tridemethylsciadopitysin
    • MLS000574827
    • Amentoflavone
    • Didemethyl-ginkgetin
    • 8-(5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 3',8''-Biapigenin
    • SMR000156235
    • I3',II8-Biapigenin
    • MLSMR
    • Didemethylginkgetin
    • 3''',8-Biflavone
    • amentoflavone
    • Inchi: 1S/C30H18O10/c31-15-4-1-13(2-5-15)24-12-23(38)29-21(36)10-20(35)27(30(29)40-24)17-7-14(3-6-18(17)33)25-11-22(37)28-19(34)8-16(32)9-26(28)39-25/h1-12,31-36H
    • InChI Key: YUSWMAULDXZHPY-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(=CC=2O)O)OC(C2C=C(C3C4=C(C(C=C(C5C=CC(O)=CC=5)O4)=O)C(O)=CC=3O)C(O)=CC=2)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • XLogP3: 2.03
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